Tert-butyl 3-amino-3-(2-hydroxyethyl)piperidine-1-carboxylate

• CAS No.: 1263773-99-4
• Molecular Formula: C12H24N2O3
• Molecular Weight: 244.335
• IUPAC Name: tert-butyl 3-amino-3-(2-hydroxyethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O3/c1-11(2,3)17-10(16)14-7-4-5-12(13,9-14)6-8-15/h15H,4-9,13H2,1-3H3
• InChI Key: ZMXUNTOQZJRDNS-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCC(C1)(CCO)N
• Synonyms: tert-butyl 3-aMino-3-(2-hydroxyethyl)piperidine-1-carboxylate

Description

Tert-butyl 3-amino-3-(2-hydroxyethyl)piperidine-1-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C12H24N2O3 and its molecular weight is 244.335. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of an optically-active compound of 3-benzyloxycarbonylamino-3-(2-hydroxyethyl)piperidine-1-carboxylic acid tert-butyl ester (27.2 g) in methanol (544 ml) was added 10% palladium carbon (2.7 g), and the mixture was hydrogenated under ordinary pressure for 5 hours. The mixture was filtered through Celite, and the filtrate was concentrated under reduced pressure to give the titled compound (17.2 g).